Cas no 20302-39-0 (3,3'-[benzene-1,3-diylbis(oxyethane-2,1-diyl)]bis(9,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonane) diiodide)

• Product Name: 3,3'-[benzene-1,3-diylbis(oxyethane-2,1-diyl)]bis(9,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonane) diiodide
• CAS No: 20302-39-0
• MF: C₂₈H₄₈I₂N₄O₂
• MW: 726.515272140503
• CID: 1392175
• PubChem ID: 30098
• Update Time: 2025-04-20

3,3'-[benzene-1,3-diylbis(oxyethane-2,1-diyl)]bis(9,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonane) diiodide Chemical and Physical Properties

Names and Identifiers

• 3,3'-[benzene-1,3-diylbis(oxyethane-2,1-diyl)]bis(9,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonane) diiodide
• 3-[2-[3-[2-(9,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonan-3-yl)ethoxy]phenoxy]ethyl]-9,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonane,diiodide
• 20302-39-0
• 3,3'-[1,3-Phenylenebis(oxyethane-2,1-diyl)]bis(9,9-dimethyl-3,9-diazabicyclo[3.3.1]nonan-9-ium) diiodide
• 3-Aza-9-azoniabicyclo(3.3.1)nonane, 3,3'-(m-phenylenebis(oxyethylene))bis(9,9-dimethyl-, diiodide
• DTXSID30942444

• Inchi： 1S/C28H48N4O2.2HI/c1-31(2)23-8-5-9-24(31)20-29(19-23)14-16-33-27-12-7-13-28(18-27)34-17-15-30-21-25-10-6-11-26(22-30)32(25,3)4;;/h7,12-13,18,23-26H,5-6,8-11,14-17,19-22H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： MBRFNRBQWDGUMS-UHFFFAOYSA-L
• SMILES： [I-].[I-].O(C1C=CC=C(C=1)OCCN1CC2CCCC(C1)[N+]2(C)C)CCN1CC2CCCC(C1)[N+]2(C)C

Computed Properties

• Exact Mass: 677.8102
• Monoisotopic Mass: 726.18667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 585
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.94